Cas no 50546-22-0 (2-Pentene-1,4-diol, 4-methyl-, (E)-)

• Product Name: 2-Pentene-1,4-diol, 4-methyl-, (E)-
• CAS No: 50546-22-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 364672
• Update Time: 2024-01-28

2-Pentene-1,4-diol, 4-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentene-1,4-diol, 4-methyl-, (E)-
• 2-Pentene-1,4-diol, 4-methyl-, (E)- (9CI)

• Inchi： 1S/C6H12O2/c1-6(2,8)4-3-5-7/h3-4,7-8H,5H2,1-2H3/b4-3+
• InChI Key： SOKUNMXCTFSODA-ONEGZZNKSA-N
• SMILES： C(O)/C=C/C(C)(O)C

Computed Properties

• Exact Mass: 116.08376

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 200.5±20.0 °C(Predicted)
• PSA: 40.46
• pka: 14.32±0.29(Predicted)